Cas no 1806911-30-7 (3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806911-30-7
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4877015
• Update Time: 2025-06-28

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C9H9F2N3O/c1-15-7-2-5(3-12)14-8(9(10)11)6(7)4-13/h2,9H,4,13H2,1H3
• InChI Key： MUMRECDGHOBYTB-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.4
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine

Introduction to 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1806911-30-7)

3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine, identified by its CAS number 1806911-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, including its aminomethyl, cyano, difluoromethyl, and methoxy substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in synthetic chemistry. This functionality is particularly valuable in the construction of more complex molecular architectures, such as peptidomimetics and protein kinase inhibitors. The presence of the cyano group at the 6-position adds another layer of reactivity, enabling further derivatization through nucleophilic addition or transition-metal-catalyzed cross-coupling reactions. These attributes make 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine a valuable building block for medicinal chemists seeking to develop novel pharmacophores.

The difluoromethyl group at the 2-position is a key feature that enhances the metabolic stability and binding affinity of drug candidates. Fluorine atoms are well-documented in medicinal chemistry for their ability to modulate pharmacokinetic properties, such as lipophilicity and solubility, while also improving interactions with biological targets. In contrast, the methoxy group at the 4-position provides an additional electronic influence, helping to fine-tune the overall electronic distribution of the molecule. This balance of substituents makes 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for addressing various therapeutic challenges. Studies have demonstrated that pyridine derivatives with similar structural motifs exhibit inhibitory activity against a range of enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The specific combination of functional groups in 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine suggests that it may serve as a precursor for developing small-molecule inhibitors with high selectivity and efficacy.

In particular, the aminomethyl group has been leveraged in the design of targeted therapies that require covalent bonding to biological targets, enhancing drug potency and duration of action. The cyano group can be further functionalized to introduce additional pharmacophoric elements, such as carbonyl-based interactions with amine or thiol residues in proteins. Meanwhile, the difluoromethyl group has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic vulnerability. These features collectively position 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine as a versatile intermediate for constructing next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their structural diversity and biological relevance. Pyridine derivatives are among the most frequently encountered scaffolds in approved drugs, underscoring their therapeutic potential. The structural complexity of 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine aligns well with this trend, offering opportunities for innovation across multiple therapeutic areas. Researchers are exploring its utility in developing treatments for oncology, immunology, and central nervous system disorders, among others.

One particularly exciting application area is in the development of kinase inhibitors, where pyridine-based scaffolds have shown great promise due to their ability to modulate enzyme activity through precise steric and electronic interactions. The presence of both electrophilic and nucleophilic centers in 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine allows for diverse chemical modifications aimed at optimizing binding to target kinases. Additionally, recent studies have highlighted its potential as a precursor for developing allosteric modulators, which act on different regions of kinases compared to traditional inhibitors.

The role of fluorinated pyridines in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced bioavailability and reduced clearance rates. The difluoromethyl group in 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine exemplifies this trend, offering a strategic way to enhance drug-like properties while maintaining biological activity. Furthermore, fluorines can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, further contributing to drug efficacy.

From a synthetic chemistry perspective,3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine presents an intriguing challenge due to its complex functionalization pattern. Advances in synthetic methodologies have enabled more efficient access to such molecules through multi-step routes involving cross-coupling reactions, cyclization processes, and protective group strategies. These developments have made it feasible to explore larger libraries of related compounds rapidly using automated synthesis platforms.

The growing interest in fragment-based drug design has also spurred research into using simpler building blocks like 3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine as starting points for generating more complex lead structures through iterative optimization cycles. Such approaches leverage computational tools alongside experimental validation to accelerate hit identification programs within pharmaceutical companies.

In conclusion,3-(Aminomethyl)-6-cyano-2-(difluoromethyl)-4-methoxypyridine (CAS No.) 1806911-30-7 stands out as a versatile intermediate with significant potential across multiple therapeutic areas including oncology, immunology,and neurology.* Its unique structural features—such as*the*aminomethyl,*cyano,*methoxy,*and* difluoromethyl—make it an attractive scaffold for medicinal chemists aiming to develop novel therapeutics.* As research continues*to*unveil new applications*for*pyridine derivatives,*this*compound*may*pivot*towards*critical roles*in future drug development pipelines.* With ongoing advancements*in synthetic methodologies,*computational modeling,*and high-throughput screening,*the future looks bright*for harnessing*the*potential*of compounds like *3-(Aminomethyl)-6-cyano-2-difluoromethyl-4-methoxypyridine*in addressing some*of today’s most pressing medical challenges.